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Compound of Interest

Compound Name: CFT-1297

Cat. No.: B15543909

For Immediate Implementation: To ensure the safety of laboratory personnel and maintain
environmental compliance, it is imperative that researchers, scientists, and drug development
professionals adhere to stringent disposal protocols for the potent and selective BRD4
PROTAC degrader, CFT-1297. Due to the novel nature of this compound and the general lack
of specific public data on its long-term health and environmental effects, CFT-1297 and all
associated materials must be treated as hazardous chemical waste.

All disposal procedures must be conducted in accordance with your institution's Environmental
Health and Safety (EHS) guidelines, as well as local, state, and federal regulations. The
following guide provides a comprehensive framework for the safe handling and disposal of
CFT-1297 in a laboratory setting.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Given that CFT-1297 is typically dissolved in
Dimethyl Sulfoxide (DMSO), a solvent known for its ability to penetrate the skin, stringent safety
measures are crucial.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification

Chemical safety goggles and a face shield

Eye Protection )
should be worn to protect against splashes.

) Chemically resistant gloves, such as butyl
Hand Protection o
rubber or nitrile, are mandatory.

A laboratory coat or a chemically resistant apron

Body Protection ) ) ]
is required to prevent skin contact.

All handling of solid CFT-1297 or its solutions
Respiratory Protection should be performed inside a certified chemical

fume hood.

Step-by-Step Disposal Protocol

The proper disposal of CFT-1297 involves a systematic approach of waste identification,
segregation, containment, and labeling, culminating in collection by certified hazardous waste

personnel.

Waste Identification and Segregation

All materials that have come into contact with CFT-1297 must be considered hazardous waste.
It is critical to segregate waste streams to prevent unintended chemical reactions.

Table 2: Waste Stream Segregation for CFT-1297
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Waste Stream Category

Examples of Waste Items

Disposal Container Type

Solid Chemical Waste

Contaminated pipette tips,

microfuge tubes, gloves,

Lined, puncture-resistant

container clearly marked as

"Hazardous Solid Chemical

Waste".

bench paper, and any vials
that contained solid CFT-1297.

Unused or expired CFT-1297

) ) ) Leak-proof, chemically
solutions (typically in DMSO), ] ]
o ) i compatible container (e.g.,
Liquid Chemical Waste and any solvent rinsates from )
) ) polyethylene) with a secure
cleaning contaminated
screw cap.

glassware.

Contaminated needles, Designated, puncture-proof
Sharps Waste

syringes, or razor blades. sharps container.

Waste Containment and Labeling

Proper containment and clear labeling are essential for the safe storage and subsequent
collection of hazardous waste.

o Containers: Use only containers that are in good condition, compatible with the chemical
waste, and have a secure, leak-proof lid. Never overfill a liquid waste container; a good
practice is to fill to no more than 80% capacity to allow for vapor expansion.

o Labeling: All waste containers must be clearly labeled with a hazardous waste tag provided
by your institution's EHS department. The label must include:

o The full chemical name: "CFT-1297" and any solvents (e.g., "in Dimethyl Sulfoxide").

o

The concentration of each component.

The date the waste was first added to the container.

o

The name and contact information of the principal investigator or responsible person.

[¢]

o

The specific hazards (e.g., "Potent Compound,” "Chemical Hazard").
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Storage and Collection

Store all CFT-1297 waste in a designated and secure satellite accumulation area within the
laboratory. This area should be clearly marked and away from general laboratory traffic.
Arrange for the collection of the hazardous waste through your institution's EHS department.
Follow their specific procedures for scheduling a pickup.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of CFT-1297.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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